2-Amino-2-ethyl-5-fluoropentan-1-ol

• Molecular Formula: C7H16FNO
• Molecular Weight: 149.21 g/mol
• IUPAC Name: 2-amino-2-ethyl-5-fluoropentan-1-ol
• InChI: InChI=1S/C7H16FNO/c1-2-7(9,6-10)4-3-5-8/h10H,2-6,9H2,1H3
• InChI Key: ULHSCVMDFSFCPW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCCF)(CO)N

Description

2-Amino-2-ethyl-5-fluoropentan-1-ol is a fluorinated amino alcohol with the molecular formula C₇H₁₆FNO. Its structure features a primary alcohol group at position 1, an ethyl-substituted amino group at position 2, and a fluorine atom at position 5 of the pentanol backbone. This compound is of interest in medicinal chemistry and materials science due to its unique stereoelectronic properties, which arise from the interplay of the amino, ethyl, and fluorine substituents. Potential applications include its use as a chiral building block in asymmetric synthesis or as a ligand in catalysis. However, its safety profile and regulatory status remain understudied compared to structurally similar compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-ethyl-5-fluoropentan-1-ol typically involves the reaction of appropriate starting materials under controlled conditionsThe reaction conditions often include the use of specific reagents and catalysts to achieve the desired product with high purity .

Industrial Production Methods

In an industrial setting, the production of 2-Amino-2-ethyl-5-fluoropentan-1-ol may involve large-scale chemical processes that ensure consistent quality and yield. These methods often utilize advanced technologies and equipment to optimize reaction conditions, minimize waste, and ensure safety. The compound is typically produced in bulk quantities for research and commercial applications .

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-ethyl-5-fluoropentan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines .

Scientific Research Applications

2-Amino-2-ethyl-5-fluoropentan-1-ol has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Amino-2-ethyl-5-fluoropentan-1-ol involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to form hydrogen bonds, interact with enzymes, and participate in various biochemical reactions. These interactions can influence cellular processes and biological functions .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, 2-Amino-2-ethyl-5-fluoropentan-1-ol is compared below with three analogous compounds:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility (Water)	pKa (Amino Group)
2-Amino-2-ethyl-5-fluoropentan-1-ol	C₇H₁₆FNO	161.21	~220 (est.)	Moderately soluble	~9.5
2-Amino-2-methylpentan-1-ol	C₆H₁₅NO	117.19	195–200	Highly soluble	9.8
5-Fluoropentan-1-ol	C₅H₁₁FO	106.14	175–180	Slightly soluble	N/A
5-(2,2,3-Trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol	C₁₄H₂₆O	210.36	250–260	Insoluble	N/A

Key Observations:

Amino Group Impact: The ethyl-substituted amino group in the target compound reduces its water solubility compared to 2-amino-2-methylpentan-1-ol, likely due to increased hydrophobicity. The pKa (~9.5) suggests a weaker base than its methyl-substituted analog (pKa 9.8), attributed to steric hindrance from the ethyl group .

However, this effect is less pronounced than in fully fluorinated alcohols (e.g., trifluoroethanol) due to the single fluorine substitution.

Structural Complexity: Compared to the cyclopentenyl-containing compound listed in IFRA standards (), the target molecule lacks aromatic or cyclic moieties, resulting in lower molecular weight and higher water solubility.